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Compound Focus: Cetrorelix Acetate

CAS No.: 145672-81-7

Cat. No.: S523236

Get Quote

The table below summarizes the core specifications of Cetrorelix Acetate for Injection as a lyophilized

powder [1] [2] [3]:

Property Specification

Description Sterile, white, lyophilized (freeze-dried) powder for subcutaneous injection after

reconstitution [2] [4].

Active Ingredient Cetrorelix acetate [1] [2].

Strength per Vial
(0.25 mg)

0.26-0.27 mg cetrorelix acetate, equivalent to 0.25 mg cetrorelix [1] [2] [3].

Key Excipient 54.80 mg Mannitol per vial [1] [2] [3].

Molecular Formula C₇₀H₉₂ClN₁₇O₁₄ (for the free base) [2] [4].

Molecular Weight 1431.06 g/mol (for the free base) [2] [4].

Purity (API) ≥98% as determined by RP-HPLC [5] [4].

Recommended
Storage

Unreconstituted vials: 2-8°C (0.25 mg) or up to 25°C (3 mg); protect from light
and moisture [6]. Lyophilized API: below -18°C, desiccated [4].
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Analytical Methodology & Validation

A validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is suitable for

assaying cetrorelix in bulk and pharmaceutical dosage forms [7]. The following table outlines the validated

parameters:

Validation Parameter Results / Conditions

Chromatographic
Column

C18 (e.g., Lichrospher 250 mm x 4.60 mm, 5μm) [7].

Mobile Phase Gradient of A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in water, and B: 0.1%

(v/v) TFA in acetonitrile [7].

Detection Wavelength 275 nm [7].

Linear Range 62.5 - 1250 μg/mL (r² = 0.999) [7].

Limit of Detection (LOD) 15.6 μg/mL [7].

Limit of Quantification
(LOQ)

62.5 μg/mL [7].

Accuracy (Method
Recovery)

> 97% [7].

Precision (Repeatability) Intra-day RSD < 0.3%; Inter-day RSD < 1.6% [7].

Pharmacological & Pharmacokinetic Profile

Cetrorelix acetate is a synthetic decapeptide antagonist of Gonadotropin-Releasing Hormone (GnRH) [6]

[1] [2]. The diagram below illustrates its mechanism of action and metabolic pathway.
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Cetrorelix Mechanism and Metabolism
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Cetrorelix blocks GnRH receptors, preventing LH/FSH release and ovulation. It is metabolized by peptidases

into peptide fragments [6] [1] [2].

The pharmacokinetic parameters for different dosing regimens are summarized below [1] [2] [3]:

Pharmacokinetic
Parameter

Single 3 mg Dose
Single 0.25
mg Dose

Multiple 0.25 mg
Dose (Daily)

tmax (Time to Cmax) 1.5 hours 1.0 hour 1.0 hour
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Pharmacokinetic
Parameter

Single 3 mg Dose
Single 0.25
mg Dose

Multiple 0.25 mg
Dose (Daily)

t½ (Elimination Half-
life)

62.8 hours 5.0 hours 20.6 hours

Cmax (Max
Concentration)

28.5 ng/mL 4.97 ng/mL 6.42 ng/mL

AUC (Exposure) 536 ng·h/mL 31.4 ng·h/mL 44.5 ng·h/mL

Bioavailability ~85% ~85% ~85%

Protein Binding ~86% ~86% ~86%

Primary Elimination Peptidase metabolism; ~2-4% excreted
unchanged in urine within 24 hours [1] [2]

[3].

Key Considerations for Researchers

Reconstitution and Stability: The lyophilized powder must be reconstituted with sterile water for

injection immediately before use, as the solution contains no preservatives [6]. The stability of the
reconstituted solution should be established under specific storage conditions.

Specification Setting: The provided HPLC method [7] is a robust starting point for creating in-house
specifications for assay, purity, and related substances for both the API and finished drug product.

Pharmacology in Formulation: Understanding the relatively long half-life of the 3 mg dose and the
non-linear pharmacokinetics with multiple dosing is crucial for designing effective controlled ovarian

stimulation protocols [6] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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